N,N-Diallyl-4-fluorobenzamide: Synthetic Protocols and Structural Utility
N,N-Diallyl-4-fluorobenzamide: Synthetic Protocols and Structural Utility
Technical Whitepaper | Chemical Series: Fluorinated Benzamides
Executive Summary & Structural Analysis
N,N-Diallyl-4-fluorobenzamide represents a specialized intersection between fluorinated pharmacophores and "clickable" olefinic building blocks. Unlike simple primary amides (e.g., 4-fluorobenzamide, CAS 824-75-9), this tertiary amide derivative is engineered for high synthetic utility.
The molecule features three distinct functional zones:
-
The Fluorophenyl Core: The fluorine atom at the para position acts as a bioisostere for hydrogen, blocking metabolic oxidation (P450 blocking) while modulating the lipophilicity and electronic density of the aromatic ring.
-
The Amide Linker: A robust
hybridized scaffold that exhibits significant C-N double bond character, leading to restricted rotation (a critical feature for NMR characterization). -
The N,N-Diallyl Terminus: Two terminal alkene arms provide steric bulk and, more importantly, serve as a "handle" for Ring-Closing Metathesis (RCM) to generate nitrogen heterocycles (pyrrolines).
Physicochemical Properties
Data derived from structure-activity relationship (SAR) models of analogous N,N-dialkylbenzamides.[1]
| Property | Value / Description | Significance |
| Molecular Formula | Core stoichiometry.[2] | |
| Molecular Weight | 219.26 g/mol | Fragment-like space; suitable for lead optimization. |
| Physical State | Viscous Colorless/Pale Yellow Oil | Unlike the solid primary amide (MP ~155°C), the flexible allyl chains disrupt crystal packing, lowering the melting point. |
| LogP (Predicted) | ~2.8 - 3.1 | Moderate lipophilicity; likely membrane permeable. |
| Solubility | DCM, EtOAc, DMSO, MeOH | High organic solubility; poor water solubility. |
| H-Bond Donors | 0 | Tertiary amide lacks N-H donors. |
| H-Bond Acceptors | 2 | Carbonyl oxygen and Fluorine. |
Synthetic Protocol (Self-Validating)
The synthesis follows a standard Schotten-Baumann condensation. This protocol is designed for high throughput and ease of purification.
Reaction:
Materials:
-
Substrate: 4-Fluorobenzoyl chloride (1.0 equiv)
-
Nucleophile: Diallylamine (1.1 equiv)
-
Base: Triethylamine (
) or Diisopropylethylamine (DIPEA) (1.2 equiv) -
Solvent: Dichloromethane (DCM) (anhydrous)
Step-by-Step Methodology:
-
Setup: Flame-dry a round-bottom flask under
atmosphere. Add 4-Fluorobenzoyl chloride dissolved in DCM (0.2 M concentration). -
Cooling: Submerge flask in an ice-water bath (0°C). The reaction is exothermic; cooling prevents side reactions (hydrolysis).
-
Addition: Mix Diallylamine and
in a separate vial. Add this mixture dropwise to the acid chloride solution over 15 minutes.-
Observation: White precipitate (
) will form immediately, confirming reaction progress.
-
-
Reaction: Allow to warm to Room Temperature (RT) and stir for 3 hours.
-
Validation (TLC): Spot the reaction mixture against the starting amine.
-
Mobile Phase: 20% EtOAc in Hexanes.
-
Visualization: UV lamp (254 nm). The product will have a significantly lower
than the acid chloride but higher than the amine.
-
-
Workup (The "Acid-Base" Wash):
-
Wash organic layer with 1M HCl (removes unreacted diallylamine).
-
Wash with Sat.
(removes unreacted acid/hydrolyzed acid chloride). -
Wash with Brine , dry over
, and concentrate in vacuo.
-
Workflow Visualization
Figure 1: Step-by-step reaction workflow for the synthesis of N,N-diallyl-4-fluorobenzamide.
Spectroscopic Characterization (Expert Analysis)
Researchers must be aware of the Rotational Isomerism inherent in this structure.
1.
-
Aromatic Region (
7.0 - 8.0): Two distinct multiplets integrating to 2H each (AA'BB' system characteristic of para-substitution). The signals will show H-F coupling ( ). -
Allylic Region:
- 5.8 (m, 2H, internal alkene protons).
- 5.2 (m, 4H, terminal alkene protons).
-
Critical Feature (
3.8 - 4.2): The N-methylene protons ( ) often appear as two broad singlets or distinct multiplets at room temperature. -
Why? The
bond has partial double-bond character, creating a rotational barrier. The allyl group "cis" to the oxygen is in a different magnetic environment than the one "trans" to it. Heating the NMR tube (to ~50°C) will coalesce these peaks into a single doublet.
2.
-
Single sharp peak around
-105 to -110 ppm. This is an excellent diagnostic handle for monitoring reaction conversion without interference from hydrocarbon impurities.
Synthetic Utility: Ring-Closing Metathesis (RCM)
The primary value of N,N-diallyl-4-fluorobenzamide in drug discovery is its role as a precursor for 1-(4-fluorobenzoyl)-2,5-dihydro-1H-pyrrole .
Mechanism: Using a Ruthenium-based alkylidene (Grubbs II or Hoveyda-Grubbs II), the two allyl arms undergo intramolecular metathesis, releasing ethylene gas and forming a 5-membered nitrogen heterocycle.
Protocol Insight:
-
Concentration: RCM must be performed at high dilution (0.01 M) to favor intramolecular cyclization (ring formation) over intermolecular polymerization (ADMET).
-
Atmosphere: Ethylene must be actively vented or removed (inert gas sparging) to drive the equilibrium forward (Le Chatelier's principle).
RCM Pathway Diagram
Figure 2: Catalytic cycle and critical process parameters for the Ring-Closing Metathesis transformation.
Safety & Handling
-
Hazard Classification: Irritant (Skin/Eye/Respiratory).
-
Specific Risk: As an allyl amine derivative, it may possess alkylating properties. Handle in a fume hood.
-
Storage: Store under inert gas at 2-8°C. Allyl groups can slowly oxidize or polymerize if exposed to air/light over prolonged periods.
References
-
BenchChem. (2025).[2][3] Technical Guide: Synthesis and Spectral Analysis of N,N-diallyl-4-methylbenzenesulfonamide. Link(Cited for general N,N-diallyl amide synthesis protocols).
-
Royal Society of Chemistry. (2013). 1H NMR spectra of N,N-Dibutyl-o-fluorobenzamide. RSC Advances, Electronic Supplementary Material.[4] Link(Cited for NMR rotational barrier analysis in dialkyl benzamides).
-
National Institutes of Health (NIH). (2021). Recent advances in the application of ring-closing metathesis for the synthesis of unsaturated nitrogen heterocycles. PubMed Central. Link(Cited for RCM mechanism and catalyst selection).
-
Tokyo Chemical Industry (TCI). (2024). 4-Fluorobenzamide Product Specifications. Link(Cited for parent compound physicochemical data).
